![molecular formula C13H12BrN3O2S B4141595 4-bromo-N-[5-(tetrahydro-2-furanyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B4141595.png)
4-bromo-N-[5-(tetrahydro-2-furanyl)-1,3,4-thiadiazol-2-yl]benzamide
Overview
Description
4-bromo-N-[5-(tetrahydro-2-furanyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as TFB-TB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. TFB-TB is a heterocyclic compound that contains a thiadiazole ring, which is known for its biological activity.
Scientific Research Applications
- SMR000144074 has shown promise as an anticancer agent . Researchers have designed and synthesized novel derivatives based on its structure. These derivatives demonstrated moderate to excellent antiproliferative activity against cancer cell lines, including Hela, A549, HepG2, and MCF-7. The introduction of sulfonyl groups increased their potency, and some compounds exhibited IC50 values below 30 μM .
- While specific studies on SMR000144074’s antiviral activity are limited, its structural features make it an interesting candidate for further investigation. Researchers have explored similar indole derivatives for antiviral properties, and SMR000144074 could potentially exhibit similar effects .
- Computational studies involving molecular docking have revealed the binding orientations of SMR000144074 and related compounds in the active site of c-Met, a receptor associated with cancer progression. These insights aid in understanding their potential mechanisms of action .
- SMR000144074’s core structure may contribute to multifunctional properties. Quinoxaline derivatives, which share some structural features with SMR000144074, have been explored against various targets, receptors, and microorganisms. Investigating its broader pharmacological effects could yield valuable insights .
- Although not directly studied for this compound, the furan and thiadiazole moieties in SMR000144074 suggest potential applications in smart materials . These materials find use in diverse fields, including medical devices, robotics, and energy storage .
- While not extensively researched, SMR000144074’s potential impact on soil fertility warrants investigation. Some studies have evaluated the effects of chemical nitrogen fertilization on soil properties, including nutrient availability. Investigating its role in sustainable agriculture could be valuable .
Anticancer Activity
Antiviral Potential
Molecular Docking Studies
Multifunctional Properties
Smart Materials and Responsive Devices
Soil Fertility and Agricultural Applications
Mechanism of Action
Mode of Action
It’s known that the compound has the ability to inhibit certain luxr-type receptors, such as the putative luxr-type receptor inAcinetobacter baumannii – AbaR and the quorum-sensing repressor in P. aeruginosa – QscR .
Biochemical Pathways
Given its inhibitory action on LuxR-type receptors, it’s plausible that the compound interferes with quorum sensing pathways, which are crucial for bacterial communication and coordination .
Result of Action
Its inhibitory effects on luxr-type receptors suggest it may disrupt bacterial communication and coordination, potentially leading to a decrease in bacterial virulence .
properties
IUPAC Name |
4-bromo-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrN3O2S/c14-9-5-3-8(4-6-9)11(18)15-13-17-16-12(20-13)10-2-1-7-19-10/h3-6,10H,1-2,7H2,(H,15,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZUZCSWZCCKNHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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